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Drug Profile & Mechanism of Action

Cevipabulin is a novel, small synthetic molecule with a triazolopyrimidine core structure (Molecular

Formula: C18H18ClF5N6O; Molecular Weight: 464.82 g/mol; CAS Number: 849550-05-6) that functions as

an antimicrotubule agent [1] [2]. Its mechanism of action is unique among tubulin-targeting compounds.

Binding Site: It binds to tubulin at the vinca domain [1] [2] [3].

Functional Activity: Despite binding at the vinca site, its primary pharmacological effect is to
promote the polymerization of tubulin and stabilize the resulting microtubules [1] [2]. This is an

action typically associated with taxane-site ligands, making Cevipabulin a distinctive prototype for a
new category of tubulin-binding compounds [1] [3].

Cellular Outcome: This stabilization leads to a cell cycle arrest at the G2-M phase, ultimately
causing cell death [3].

Preclinical Experimental Data

The following tables summarize key quantitative data from pivotal in vitro and in vivo studies that supported

the selection of Cevipabulin for clinical development.

Table 1: In Vitro Antitumor Activity and Mechanism Studies
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Assay / Parameter Details / Results Experimental Context

Antiproliferative
Activity

IC50 values between
18 and 40 nM after 72-

hour exposure [3].

Tested on a panel of human cancer cell lines, including
SK-OV-3 (ovarian), MDA-MB-435 and MDA-MB-468

(breast), LnCaP (prostate), and Hela (cervical) cells
[3].

| Cell Cycle Analysis | - 20-40 nM: Production of sub-G1 nuclei (indicative of apoptosis) [3].

>50 nM: Strong G2-M phase block [3]. | Flow cytometry experiments on cancer cell lines. | | Tubulin
Binding Competition | Inhibits the binding of [3H] vinblastine to tubulin [3]. | In vitro tubulin binding
assays to determine the site of action. |

Table 2: In Vivo Efficacy in Xenograft Models

Model / Parameter Details / Results Experimental Protocol

Administration
Routes

Active by both intravenous (i.v.) and oral (p.o.)
administration [1] [3].

Human tumor xenografts

implanted in mice.

Dosing Regimen 5, 10, 15, and 20 mg/kg, administered every 4 days

for 4 cycles [3].

Antitumor Effect Showed dose-dependent antitumor activity, with

significant efficacy observed at 15 and 20 mg/kg
[3].

Tumor growth

measurement in mice.

Key Experimental Protocols

The search results provide outlines of the core methodologies used to characterize Cevipabulin.

1. In Vitro Tubulin Polymerization Assay

Purpose: To visualize the direct effect of Cevipabulin on microtubule dynamics.

Workflow: The assay measures the increase in light scattering or turbidity when a solution of purified
tubulin is induced to polymerize. A compound like Cevipabulin that promotes polymerization will

cause a more rapid and pronounced increase in turbidity compared to a control [1].
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2. In Vitro Cytotoxicity/Proliferation Assay (MTT/XTT)

Purpose: To determine the concentration of Cevipabulin that inhibits cell growth by 50% (IC50).
Workflow:

Plate human cancer cells in multi-well plates and allow them to adhere.
Treat cells with a range of Cevipabulin concentrations (e.g., 0-50 nM) for a set duration (e.g.,

72 hours) [3].
Add a tetrazolium dye (MTT/XTT). Viable cells metabolize the dye into a colored formazan

product.
Measure the absorbance of the formazan product. The IC50 is calculated from the dose-

response curve [3].

3. In Vivo Efficacy Study in Mouse Xenograft Models

Purpose: To evaluate the antitumor activity and dose-response of Cevipabulin in a live animal

model.
Workflow:

Implant human tumor cells subcutaneously in immunodeficient mice.
Once tumors are established, randomize mice into treatment and control groups.

Administer Cevipabulin to treatment groups at specified doses (e.g., 5, 10, 15, 20 mg/kg) via
oral gavage or intravenous injection on a set schedule (e.g., every 4 days for 4 cycles) [3]. The

control group receives the vehicle.
Monitor tumor volume and animal body weight regularly throughout the study period to assess

efficacy and potential toxicity [3].

Mechanism and Experimental Workflow Diagrams

The following diagrams illustrate the unique mechanism of action of Cevipabulin and a generalized

workflow for the key in vivo efficacy study.
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Cevipabulin's Unique Mechanism of Action
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Cevipabulin binds the vinca site but uniquely promotes microtubule stabilization, leading to cell death [1]

[2] [3].
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In Vivo Xenograft Efficacy Study Workflow
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Generalized workflow for evaluating Cevipabulin efficacy in mouse xenograft models [3].

Current Status and Further Research

Based on the search results, Cevipabulin was selected for clinical development due to its novel mechanism,

efficacy against resistant tumors, favorable water solubility, and synthetic accessibility [1]. However, the
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most recent information in these search results is from 2009/2010, and a full picture of its clinical

development path is not available here.

To obtain the most current information, I suggest you:

Search clinical trial registries such as ClinicalTrials.gov using the identifier "Cevipabulin" or "TTI-
237" to access detailed records of phase settings, patient outcomes, and trial status.

Look for recent review articles on antimicrotubule agents or oncology drug development in
scientific databases, which may provide updates on the clinical progress or discontinuation of

Cevipabulin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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